Cas no 1482884-90-1 (6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid)

• Product Name: 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid
• CAS No: 1482884-90-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5577811
• Update Time: 2025-05-20

6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-[3-(methoxymethyl)-1-pyrrolidinyl]-
• 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid

• Inchi： 1S/C12H16N2O3/c1-17-8-9-4-5-14(7-9)11-3-2-10(6-13-11)12(15)16/h2-3,6,9H,4-5,7-8H2,1H3,(H,15,16)
• InChI Key： WHRKHPHGSAZOKR-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(COC)C2)=CC=C1C(O)=O

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 426.7±30.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Additional information on 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid

Introduction to 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic Acid (CAS No. 1482884-90-1)

6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid, identified by its CAS number 1482884-90-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both pyridine and pyrrolidine moieties, which are well-known for their roles in various pharmacological contexts.

The pyridine ring in 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid contributes to its ability to interact with biological targets, particularly enzymes and receptors, which are often characterized by aromatic stacking interactions. This feature makes the compound a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. Additionally, the presence of the methoxymethyl group at the 3-position of the pyrrolidine ring introduces a unique chemical handle that can be exploited for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. Among these, 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid has emerged as a promising candidate for several pharmacological applications. Its dual functionality, stemming from the pyridine and pyrrolidine components, positions it as a versatile building block for medicinal chemists aiming to develop drugs targeting complex biological pathways.

The compound's potential in drug development is further underscored by its ability to modulate key biological processes. For instance, studies have suggested that derivatives of this molecule may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. These findings are particularly intriguing given the growing interest in small-molecule inhibitors as therapeutic agents. The structural features of 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid make it an attractive starting point for designing molecules that can selectively interact with disease-relevant targets.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for straightforward modifications through established chemical methodologies. This flexibility is crucial for drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds with desirable pharmacokinetic profiles. Researchers have utilized various synthetic strategies to introduce additional substituents onto the core structure of 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid, thereby expanding its chemical space and exploring new pharmacological possibilities.

The investigation into the biological activity of 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid has been complemented by computational studies aimed at understanding its interaction with biological targets at a molecular level. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. By leveraging computational tools such as molecular docking and molecular dynamics simulations, researchers have been able to predict the binding modes of this molecule to various proteins, guiding the design of more effective derivatives.

In addition to its potential as a lead compound, 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid has also been explored as an intermediate in the synthesis of more complex molecules. Its versatile structural framework allows for the introduction of diverse functional groups, making it a valuable tool for constructing intricate pharmacophores. This capability is particularly important in modern drug discovery, where multifunctional molecules are often sought after to achieve synergistic therapeutic effects.

The development of novel therapeutic agents relies heavily on innovative synthetic methodologies and an understanding of structure-activity relationships (SAR). The case of 6-[3-(methoxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid exemplifies how these principles can be applied to identify promising candidates for further development. By combining experimental data with computational modeling, researchers have been able to unravel the complex interplay between molecular structure and biological activity.

The future prospects for 6-[3-(methoxymethyl strong>)pyrro lid ine -1 - yl strong >] py rid ine -3 - car box y l ic ac id are exciting and multifaceted. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Additionally, efforts are underway to optimize its synthetic routes and develop scalable production methods suitable for industrial applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.